Cas no 1170807-70-1 (2-Amino-3,8-dimethylquinoline Hydrochloride)

2-Amino-3,8-dimethylquinoline Hydrochloride is a heterocyclic organic compound with a quinoline core structure, substituted with methyl groups at the 3- and 8-positions and an amino group at the 2-position, in its hydrochloride salt form. This compound is primarily used as an intermediate in pharmaceutical and agrochemical synthesis due to its versatile reactivity. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. Its structural features make it valuable for developing biologically active molecules, particularly in medicinal chemistry for potential therapeutic applications. The compound’s well-defined purity and consistent quality ensure reliable performance in research and industrial processes.
2-Amino-3,8-dimethylquinoline Hydrochloride structure
1170807-70-1 structure
Product Name:2-Amino-3,8-dimethylquinoline Hydrochloride
CAS No:1170807-70-1
MF:C11H13ClN2
MW:208.687321424484
MDL:MFCD10703337
CID:2615103
PubChem ID:43865987
Update Time:2025-05-25

2-Amino-3,8-dimethylquinoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3,8-dimethylquinolin-2-amine,hydrochloride
    • 3,8-Dimethylquinolin-2-amine--hydrogen chloride (1/1)
    • DTXSID50656591
    • 2-Amino-3,8-dimethylquinoline hydrochloride
    • CS-0339127
    • 3,8-Dimethylquinolin-2-amine hydrochloride
    • MFCD10703337
    • 2-Quinolinamine, 3,8-dimethyl-, hydrochloride (1:1)
    • 3,8-dimethylquinolin-2-amine;hydrochloride
    • 1170807-70-1
    • 2-Amino-3,8-dimethylquinoline Hydrochloride
    • MDL: MFCD10703337
    • Inchi: 1S/C11H12N2.ClH/c1-7-4-3-5-9-6-8(2)11(12)13-10(7)9;/h3-6H,1-2H3,(H2,12,13);1H
    • InChI Key: QWFWLRDIVZAPOX-UHFFFAOYSA-N
    • SMILES: Cl.N1C(=C(C)C=C2C=CC=C(C)C=12)N

Computed Properties

  • Exact Mass: 208.0767261Da
  • Monoisotopic Mass: 208.0767261Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9Ų

2-Amino-3,8-dimethylquinoline Hydrochloride Security Information

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Additional information on 2-Amino-3,8-dimethylquinoline Hydrochloride

2-Amino-3,8-Dimethylquinoline Hydrochloride: A Comprehensive Overview

2-Amino-3,8-Dimethylquinoline Hydrochloride, also known by its CAS registry number CAS No. 1170807-70-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, which has been extensively studied due to its diverse biological activities and potential applications in drug development. The structure of 2-Amino-3,8-Dimethylquinoline Hydrochloride consists of a quinoline ring system with amino and methyl substituents at specific positions, which contribute to its unique chemical properties and biological functions.

The synthesis of 2-Amino-3,8-Dimethylquinoline Hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and hydrochlorination. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure has been confirmed through various spectroscopic techniques such as NMR, IR, and MS, which provide detailed insights into its molecular configuration.

In terms of pharmacological activity, 2-Amino-3,8-Dimethylquinoline Hydrochloride has shown promising results in several in vitro and in vivo studies. It exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, recent research has highlighted its potential as an anticancer agent due to its ability to induce apoptosis in various cancer cell lines. These findings have sparked interest in exploring its therapeutic applications further.

The compound's unique properties also make it a valuable tool in material science. For instance, it has been utilized as a precursor for the synthesis of advanced materials with tailored electronic properties. Its ability to form stable coordination complexes with metal ions has opened new avenues for applications in catalysis and sensor technology.

From an environmental perspective, understanding the degradation pathways of 2-Amino-3,8-Dimethylquinoline Hydrochloride is crucial for assessing its ecological impact. Recent studies have demonstrated that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment.

In conclusion, 2-Amino-3,8-Dimethylquinoline Hydrochloride (CAS No. 1170807-70-1) is a versatile compound with a wide range of applications across multiple disciplines. Its chemical stability, biological activity, and potential for further functionalization make it a subject of ongoing research interest. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.

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